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Compound of Interest

Compound Name: 1-O-trans-p-Coumaroylglycerol

Cat. No.: B8063817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-O-trans-p-Coumaroylglycerol is a naturally occurring phenylpropanoid ester found in

various medicinal plants, including Imperata cylindrica and Smilax scobinicaulis.[1] This

compound has garnered interest within the scientific community for its potential neuroprotective

and antioxidant properties.[2][3] This technical guide provides a comprehensive overview of the

available spectroscopic data for 1-O-trans-p-Coumaroylglycerol, outlines a generalized

experimental protocol for its isolation, and discusses its potential neuroprotective signaling

pathways based on current understanding of related compounds. Due to the limited availability

of direct and complete experimental data in published literature, this guide combines reported

information with predicted spectroscopic values and plausible biological mechanisms to serve

as a valuable resource for researchers.

Chemical Structure and Properties
1-O-trans-p-Coumaroylglycerol consists of a glycerol backbone esterified at the C-1 position

with trans-p-coumaric acid.

Molecular Formula: C₁₂H₁₄O₅

Molecular Weight: 238.24 g/mol
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CAS Number: 106055-11-2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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